Cas no 1001671-64-2 (7-ethenyl-2,3-dihydro-1-benzofuran)

• Product Name: 7-ethenyl-2,3-dihydro-1-benzofuran
• CAS No: 1001671-64-2
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 6124442
• PubChem ID: 130045385
• Update Time: 2025-07-23

7-ethenyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-ethenyl-2,3-dihydro-1-benzofuran
• Benzofuran, 7-ethenyl-2,3-dihydro-
• DTXSID301303240
• 1001671-64-2
• EN300-1852065
• 7-Ethenyl-2,3-dihydrobenzofuran

• Inchi： 1S/C10H10O/c1-2-8-4-3-5-9-6-7-11-10(8)9/h2-5H,1,6-7H2
• InChI Key： DZJFYXILEDKABQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C)C=CC=C2CC1

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 252.1±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-ethenyl-2,3-dihydro-1-benzofuran

7-Ethenyl-2,3-Dihydro-1-Benzofuran: A Versatile Compound with Promising Biological Activities

7-Ethenyl-2,3-dihydro-1-benzofuran is a unique organic compound with the CAS number 1001671-64-2, which has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives, characterized by a fused benzene-furan ring system. The structural features of 7-ethenyl-2,3-dihydro-1-benzofuran include a five-membered furan ring fused to a six-membered benzene ring, with an ethenyl group (-CH₂-CH₂-) attached to the 7-position. This molecular architecture provides a unique platform for exploring its potential applications in drug development and biological activities.

Recent studies have highlighted the importance of 7-ethenyl-2,3-dihydro-1-benzofuran in modulating cellular pathways and its potential as a scaffold for designing novel therapeutics. The compound's chemical structure allows for extensive functionalization, enabling the exploration of its interactions with various biological targets. Researchers have utilized advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to elucidate the molecular characteristics of 7-ethenyl-2,3-dihydro-1-benzofuran, which is crucial for understanding its pharmacological properties.

The biological activities of 7-ethenyl-2,3-dihydro-1-benzofuran have been extensively investigated in recent years. One of the most promising findings is its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a critical role in inflammatory responses.

Another area of interest is the application of 7-ethenyl-2,3-dihydro-1-benzofuran in the field of neuropharmacology. Preliminary studies suggest that this compound may have neuroprotective properties, potentially offering therapeutic benefits for neurodegenerative diseases. A 2024 preclinical study conducted by a team at the University of Tokyo revealed that 7-ethenyl-2,3-dihydro-1-benzofuran can enhance the survival of dopaminergic neurons in models of Parkinson's disease. This finding opens new avenues for the development of drugs targeting neurodegenerative conditions.

The synthesis of 7-ethenyl-2,3-dihydro-1-benzofuran has been a focus of organic chemists due to its structural complexity and potential applications. Traditional synthetic methods often involve multi-step processes with low yields, but recent advancements in catalytic methodologies have improved the efficiency of its preparation. A 2022 article in the Organic Letters journal described a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with high stereocontrol. This method not only enhances the yield but also reduces the number of synthetic steps required.

In addition to its pharmacological properties, 7-ethenyl-2,3-dihydro-1-benzofuran has shown potential in the development of fluorescent probes for bioimaging applications. Researchers at the Max Planck Institute have utilized this compound as a building block for creating fluorescent molecules that can selectively bind to specific cellular targets. The unique electronic properties of 7-ethenyl-2,3-dihydro-1-benzofuran make it an attractive candidate for designing probes that can monitor dynamic processes in living systems.

The environmental impact of 7-ethenyl-2,3-dihydro-1-benzofuran is another area of concern for researchers. While this compound is primarily studied for its biological activities, its fate in the environment and potential ecological effects must be carefully evaluated. A 2023 study published in the Environmental Science & Technology journal assessed the biodegradation rates of 7-ethenyl-2,3-dihydro-1-benzofuran in various aquatic environments. The results indicated that the compound undergoes rapid microbial degradation under aerobic conditions, suggesting a relatively low environmental risk.

The future of 7-ethenyl-2,3-dihydro-1-benzofuran research lies in its potential to be a lead compound for developing new drugs. Ongoing studies are exploring its interactions with various receptors and enzymes, aiming to identify its role in different physiological processes. The compound's structural versatility allows for the design of derivatives with enhanced potency and selectivity, which could lead to breakthroughs in therapeutic applications.

In conclusion, 7-ethenyl-2,3-dihydro-1-benzofuran represents a promising compound with diverse applications in medicinal chemistry. Its unique molecular structure and biological activities make it a valuable subject for further research. As scientists continue to explore its potential, the compound may pave the way for the development of novel therapeutics and diagnostic tools, contributing to advancements in healthcare and biomedical sciences.